Cas no 2199-60-2 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester)
2199-60-2 structure
Product Name:1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
CAS No:2199-60-2
MF:C12H15NO5
MW:253.251203775406
CID:282161
PubChem ID:223280
Update Time:2025-04-19
1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
- diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
- 1H-Pyrrole-2,4-dicarboxylic acid, 5-formyl-3-methyl-, diethyl ester
- 2-formyl-3,5-bis(ethoxycarbonyl)-4-methylpyrrole
- 3,5-bisethoxycarbonyl-2-formyl-4-methylpyrrole
- 4-Methyl-3,5-dicarbethoxypyrrol-2-aldehyd
- 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic
- AC1L5CFV
- AC1Q64BF
- diethyl 2-formyl-4-methylpyrrole-3,5-dicarboxylate
- diethyl 5-formyl-3-methylpyrrole-2,4-dicarboxylate
- NSC10766
- Oprea1_172180
- Oprea1_729849
- Pyrrole Analogue 1
- NSC-10766
- CBDivE_014445
- AKOS000678427
- A817641
- DTXSID30278952
- HMS2675B22
- BDBM15011
- AB00075430-01
- 2,4-diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
- 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
- Diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate #
- diethyl 5-methanoyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
- MLS000717775
- SCHEMBL5621143
- REGID_for_CID_223280
- FT-0762803
- NSC 10766
- CHEMBL297323
- SMR000279143
- 2199-60-2
-
- Inchi: 1S/C12H15NO5/c1-4-17-11(15)9-7(3)10(12(16)18-5-2)13-8(9)6-14/h6,13H,4-5H2,1-3H3
- InChI Key: WPKKEQCPXUTCDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C=O)NC(C(=O)OCC)=C1C)=O
Computed Properties
- Exact Mass: 253.09505
- Monoisotopic Mass: 253.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.5A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.238
- Boiling Point: 439.7°Cat760mmHg
- Flash Point: 219.7°C
- Refractive Index: 1.549
- PSA: 85.46
- LogP: 1.48900
1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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